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Introduction

Phencomycin is a phenazine antibiotic with demonstrated antimicrobial activity against a
range of Gram-positive bacteria. This technical guide provides an in-depth overview of the
microbial strains known to produce phencomycin, detailing their cultivation, the extraction and
purification of the compound, and the underlying biosynthetic pathways. The information is
presented to support research and development efforts in the fields of microbiology, natural
product chemistry, and drug discovery.

Phencomycin Producing Microbial Strains

Several microbial strains have been identified as producers of phencomycin. The primary
producers belong to the genera Streptomyces and Burkholderia. This section details the key
characteristics and production parameters of the most well-documented strains.

Streptomyces species Y-90,31725 (DSM 6520)

Isolated from a soil sample in Bharatpur, Rajasthan, India, this strain is a significant producer of
phencomycin.[1] It is characterized as a member of the order Actinomycetales, family
Streptomycetaceae, and genus Streptomyces.[1]

Burkholderia glumae 411gr-6
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This plant-pathogenic bacterium is also a known producer of phencomycin and its derivatives.
[2][3] In addition to phencomycin, this strain synthesizes 4-hydroxyphencomycin and 5,10-
dihydro-4,9-dihydroxyphencomycin methyl ester.[2]

Marine Streptomyces sp. B 8251

A marine isolate of Streptomyces has also been reported to produce phencomycin,
highlighting the diversity of environments harboring phencomycin-producing microorganisms.

Quantitative Data on Phencomycin Production

The following table summarizes the available quantitative data on phencomycin production
from the identified microbial strains.

Microbial Production Medium/Cultiv  Phencomycin
. . . Reference
Strain Scale ation Method Yield
Streptomyces sp. ) Submerged 100 mg
8 Liters , .
Y-90,31725 Fermentation (crystalline)
Burkholderia CPG Agar (Solid-
2 kg 0.8 mg
glumae 411gr-6 state)

Experimental Protocols

This section provides detailed methodologies for the cultivation of phencomycin-producing
strains and the subsequent extraction and purification of the antibiotic.

Cultivation of Streptomyces sp. Y-90,31725 (Submerged
Fermentation)

Objective: To produce phencomycin through submerged fermentation of Streptomyces sp. Y-
90,31725.

Materials:

e Seed Culture Medium: (g/L) Glucose 15, Soybean meal 15, Corn steep liquor 10, NaCl 5,
CaCOs 2. Adjust pH to 7.0.
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e Production Medium: (g/L) Starch 20, Soybean meal 10, Yeast extract 2, Kz2HPOa 1,
MgS0a-7H20 0.5, FeS0a4-7H20 0.01. Adjust pH to 7.0.

e Inoculum of Streptomyces sp. Y-90,31725
» Shake flasks or fermenter

 Incubator shaker

Procedure:

e Seed Culture Preparation: Inoculate a loopful of Streptomyces sp. Y-90,31725 into the seed
culture medium. Incubate at 27°C for 48 hours with shaking at 150 rpm.

e Production Fermentation: Inoculate the production medium with the seed culture (10% v/v).
Fermentation is carried out at 27°C for 44-48 hours with aeration and agitation.

e Monitoring: Monitor the pH and biomass throughout the fermentation. Maximum yield is
typically obtained when the pH reaches approximately 7.8.

Cultivation of Burkholderia glumae 411gr-6 (Solid-State
Fermentation)

Objective: To produce phencomycin using solid-state fermentation of Burkholderia glumae
4119gr-6.

Materials:

CPG Agar Medium: (g/L) Casamino acids 1, Peptone 10, Glucose 10, Agar 18.

Inoculum of Burkholderia glumae 411gr-6

Petri plates or trays

Incubator

Procedure:
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 Inoculation: Streak or spread an inoculum of Burkholderia glumae 411gr-6 onto the surface
of CPG agar plates.

 Incubation: Incubate the plates at 28°C for 3-4 days.

e Harvesting: After incubation, harvest the bacterial biomass and the agar medium for
extraction.

Phencomycin Extraction and Purification

Objective: To isolate and purify phencomycin from the fermentation culture.
Materials:

Methanol

o Ethyl acetate
e Chloroform
» Sodium bicarbonate solution
e Hydrochloric acid
e Diaion® HP-20 resin or equivalent
 Silica gel for chromatography
e Rotary evaporator
o Chromatography columns
Procedure from Streptomyces sp. Y-90,31725 Culture Broth:
» Extraction from Culture Filtrate:
o Adjust the pH of the culture filtrate (8 liters) to 5.0 with HCI.

o Extract the filtrate with an equal volume of ethyl acetate.
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o Concentrate the ethyl acetate extract to dryness.

e Adsorption Method:

[e]

Alternatively, pass the culture filtrate through a Diaion® HP-20 resin column.

o

Wash the column with water and elute with a stepwise gradient of methanol in water.

[¢]

Pool the active fractions (typically eluting with 50-80% methanol) and concentrate.

[¢]

Adjust the pH of the concentrated aqueous solution to 5.0 and extract with ethyl acetate.

e Purification:

o

Extract the ethyl acetate layer with a saturated sodium bicarbonate solution.

[¢]

Acidify the bicarbonate solution to pH 5.0 and re-extract with ethyl acetate.

[e]

Concentrate the ethyl acetate extract and subject it to silica gel column chromatography,
eluting with a dichloromethane:ethyl acetate gradient.

[¢]

Collect the active fractions and crystallize from dichloromethane to obtain pure
phencomycin.

Procedure from Burkholderia glumae 411gr-6 Solid Culture:

o Extraction:

o Extract the harvested bacterial cells and agar (2 kg) with methanol (2 L).

o Concentrate the methanol extract in vacuo.

o Suspend the residue in distilled water and extract with chloroform.

e Purification:

o Evaporate the chloroform extract to dryness.
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o Apply the residue to a Diaion HP-20 resin column and elute with a stepwise gradient of

aqueous acetone.
o Further purify the active fraction using semi-preparative HPLC on a C18 column.

Biosynthesis of Phencomycin

Phencomycin belongs to the phenazine family of secondary metabolites. The biosynthesis of
the core phenazine structure originates from the shikimic acid pathway.

Phenazine Biosynthetic Pathway

The core phenazine structure is synthesized from chorismic acid via a conserved set of
enzymes encoded by the phz gene cluster (phzABCDEFG).

Shikimate Pathway Phenazine Core Biosynthesis Phencomycin Biosynthesis

Click to download full resolution via product page

Biosynthesis pathway of phencomycin from chorismic acid.

Regulation of Phencomycin Biosynthesis

The production of phenazines, including phencomyecin, is tightly regulated in both
Streptomyces and Burkholderia.

In Streptomyces, the regulation of secondary metabolism is complex, often involving pathway-
specific regulatory genes located within the biosynthetic gene cluster, as well as global
regulators that respond to nutritional signals and developmental cues.

In Burkholderia, phenazine biosynthesis is often regulated by a quorum-sensing (QS) system.
The production of N-acyl homoserine lactone (AHL) signaling molecules increases with cell
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density, leading to the activation of transcriptional regulators that upregulate the expression of
the phz gene cluster.

Burkholderia cell

AHL Synthase

Low Cell Density (e.g., Tofl)

High Cell Density Extracellular AHL

enters cell

Transcriptional Regulator
(e.g., TofR)

activates
transcription

phz gene cluster

biosynthesis

Click to download full resolution via product page

Quorum sensing regulation of phencomycin production in Burkholderia.

Experimental Workflow for Strain Screening and
Production Optimization

The following diagram outlines a general workflow for screening new microbial isolates for
phencomycin production and optimizing the production process.
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Workflow for phencomycin discovery and production optimization.

Conclusion
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This technical guide provides a comprehensive overview of phencomycin-producing microbial
strains, offering detailed protocols and insights into the biosynthesis and regulation of this
antibiotic. The compiled data and methodologies serve as a valuable resource for researchers
and professionals in the field, aiming to facilitate further investigation into phencomycin and its
potential therapeutic applications. The provided workflows and diagrams offer a structured
approach to both the discovery of new producer strains and the optimization of phencomycin
production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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